Cas no 938458-90-3 (2-Amino-6-isobutylpyrimidine-4-carboxylic acid)

• Product Name: 2-Amino-6-isobutylpyrimidine-4-carboxylic acid
• CAS No: 938458-90-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD09055231
• CID: 1086192
• PubChem ID: 329775827
• Update Time: 2025-06-14

2-Amino-6-isobutylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-isobutylpyrimidine-4-carboxylic acid
• 2-amino-6-(2-methylpropyl)pyrimidine-4-carboxylic acid
• CS-0359264
• BS-38687
• AKOS006283262
• 2-Amino-6-isobutylpyrimidine-4-carboxylic acid, AldrichCPR
• 938458-90-3
• DTXSID90650811
• FT-0729371
• 2-Amino-6-isobutyl-4-pyrimidinecarboxylic acid
• MFCD09055231
• SB55560
• 2-AMINO-6-ISOBUTYLPYRIMIDINE-4-CARBOXYLICACID
• DA-18873

• MDL： MFCD09055231
• Inchi： 1S/C9H13N3O2/c1-5(2)3-6-4-7(8(13)14)12-9(10)11-6/h4-5H,3H2,1-2H3,(H,13,14)(H2,10,11,12)
• InChI Key： WHKPTEJDEXIZAF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CC(C)C)=NC(N)=N1)=O

Computed Properties

• Exact Mass: 195.10100
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 437.3°C at 760 mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.582
• PSA: 89.10000
• LogP: 1.53670

2-Amino-6-isobutylpyrimidine-4-carboxylic acid Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Amino-6-isobutylpyrimidine-4-carboxylic acid

Recent Advances in the Study of 2-Amino-6-isobutylpyrimidine-4-carboxylic acid (CAS: 938458-90-3)

2-Amino-6-isobutylpyrimidine-4-carboxylic acid (CAS: 938458-90-3) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 2-Amino-6-isobutylpyrimidine-4-carboxylic acid is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop selective inhibitors targeting specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These inhibitors have demonstrated promising results in preclinical studies, showing potent activity and favorable pharmacokinetic profiles.

In addition to its role in kinase inhibition, 2-Amino-6-isobutylpyrimidine-4-carboxylic acid has also been investigated for its antimicrobial properties. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's mechanism of action appears to involve interference with microbial cell wall synthesis and nucleic acid metabolism, making it a potential candidate for the development of new antimicrobial agents. Further optimization of its structure could enhance its potency and reduce the likelihood of resistance development.

The synthetic pathways for 2-Amino-6-isobutylpyrimidine-4-carboxylic acid have also been refined in recent years, with researchers developing more efficient and scalable methods for its production. One such approach involves the use of multi-component reactions (MCRs), which allow for the rapid assembly of complex pyrimidine scaffolds with high yields and minimal byproducts. These advancements not only facilitate the large-scale synthesis of the compound but also enable the exploration of structural analogs with improved biological activities.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-6-isobutylpyrimidine-4-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Nevertheless, the compound's versatility and potential for modification make it a valuable tool in the ongoing quest for novel therapeutic agents. Future studies are expected to focus on optimizing its pharmacological properties and expanding its applications to other disease areas.

In conclusion, 2-Amino-6-isobutylpyrimidine-4-carboxylic acid (CAS: 938458-90-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with advancements in synthetic methodologies, underscore its potential as a key player in drug discovery. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.